Cas no 1252923-48-0 (N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252923-48-0
• MF: C₁₇H₁₅ClFN₃O₂S₂
• MW: 411.901303529739
• CID: 5460811
• Update Time: 2025-05-20

N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(3-chloro-4-fluorophenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028809
• N-(3-chloro-4-fluorophenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(3-Chloro-4-fluorophenyl)-2-[(3,4-dihydro-4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C17H15ClFN3O2S2/c1-2-6-22-16(24)15-13(5-7-25-15)21-17(22)26-9-14(23)20-10-3-4-12(19)11(18)8-10/h3-5,7-8H,2,6,9H2,1H3,(H,20,23)
• InChI Key： PUTHNCABBZJACV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1=NC2C=CSC=2C(N1CCC)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 580
• XLogP3: 4.4
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide and Its Applications

N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, with the CAS number 1252923-48-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of both chloro and fluorine substituents in the aromatic ring enhances its interaction with biological targets, making it a promising candidate for drug development.

The compound belongs to the class of thienopyrimidinones, which are known for their diverse pharmacological properties. Specifically, the thienopyrimidine core structure is a common scaffold in many bioactive molecules. The incorporation of a sulfanyl group at the 2-position of the thienopyrimidine ring further modulates its pharmacokinetic and pharmacodynamic properties. This modification can influence both the solubility and binding affinity of the molecule to its target proteins.

In recent years, there has been a growing interest in developing new therapeutic agents that target specific enzymatic pathways involved in diseases such as cancer and inflammation. N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has been investigated for its potential role as an inhibitor of key enzymes such as kinases and cyclases. These enzymes are often overexpressed in various pathological conditions and are considered attractive targets for therapeutic intervention.

The synthesis of this compound involves multiple steps, including condensation reactions and functional group transformations. The use of advanced synthetic techniques has allowed for the efficient preparation of this complex molecule. Researchers have leveraged modern methodologies such as palladium-catalyzed cross-coupling reactions to construct the thienopyrimidine core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites.

The biological evaluation of N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of JAK2, a tyrosine kinase implicated in various inflammatory disorders. Furthermore, preclinical studies suggest that this compound may exhibit anti-proliferative effects on certain cancer cell lines. These findings underscore its potential as a lead compound for further drug development.

The structural features of this molecule also make it an attractive candidate for computational studies. Molecular modeling techniques have been used to explore its binding interactions with target proteins. These studies have provided insights into the key residues involved in binding and have helped in designing analogs with improved potency and selectivity. The integration of experimental data with computational predictions has been crucial in optimizing the pharmacological profile of this compound.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a promising compound with significant therapeutic potential. Its unique structural features and biological activities make it an excellent candidate for further investigation in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.